Cas no 82380-43-6 (2-methylidene-3-(4-methylphenyl)-1-azabicyclo[2.2.2]octan-3-ol;hydrochloride)

• Product Name: 2-methylidene-3-(4-methylphenyl)-1-azabicyclo[2.2.2]octan-3-ol;hydrochloride
• CAS No: 82380-43-6
• MF: C₁₅H₂₀ClNO
• MW: 265.778403282166
• CID: 1805972
• PubChem ID: 3067898
• Update Time: 2025-07-29

2-methylidene-3-(4-methylphenyl)-1-azabicyclo[2.2.2]octan-3-ol;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Methylene-3-(p-tolyl)-3-quinuclidinol hydrochloride
• 3-Quinuclidinol, 2-methylene-3-(p-tolyl)-, hydrochloride
• 2-Methylene-3-(4'-tolyl)-3-hydroxyquinuclidine hydrochloride
• 1-Azabicyclo(2.2.2)octan-3-ol, 2-methylene-3-(4-methylphenyl)-, hydrochloride
• 2-Methylene-3-p-tolyl-1-aza-bicyclo[2.2.2]octan-3-ol
• AC1MIENX
• CL18075
• LS-143234
• 2-methylidene-3-(4-methylphenyl)-1-azabicyclo[2.2.2]octan-3-ol,hydrochloride
• 2-methylidene-3-(4-methylphenyl)-1-azabicyclo[2.2.2]octan-3-ol
• hydrochloride
• 82380-43-6
• MLS000067747
• DTXSID501002634
• SR-01000496145
• 2-Methylidene-3-(4-methylphenyl)-1-azabicyclo[2.2.2]octan-3-ol--hydrogen chloride (1/1)
• SMR000122384
• AKOS024325388
• CHEMBL1462223
• 2-METHYLENE-3-(4-METHYLPHENYL)QUINUCLIDIN-3-OL HYDROCHLORIDE
• SR-01000496145-1
• 2-methylidene-3-(4-methylphenyl)-1-azabicyclo[2.2.2]octan-3-ol;hydrochloride

• Inchi： 1S/C15H19NO.ClH/c1-11-3-5-13(6-4-11)15(17)12(2)16-9-7-14(15)8-10-16;/h3-6,14,17H,2,7-10H2,1H3;1H
• InChI Key： JOQWMUPYRUSRSK-UHFFFAOYSA-N
• SMILES： Cl.OC1(C2C=CC(C)=CC=2)C(=C)N2CCC1CC2

Computed Properties

• Exact Mass: 265.1233420g/mol
• Monoisotopic Mass: 265.1233420g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 311
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on 2-methylidene-3-(4-methylphenyl)-1-azabicyclo[2.2.2]octan-3-ol;hydrochloride

2-Methylidene-3-(4-Methylphenyl)-1-Azabicyclo[2.2.2]octan-3-Ol Hydrochloride: A Promising Compound in Medicinal Chemistry

2-Methylidene-3-(4-methylphenyl)-1-azabicyclo[2.2.2]octan-3-ol hydrochloride is a complex organic compound with significant potential in the field of medicinal chemistry. This compound, characterized by its unique structural features and functional groups, has attracted considerable attention due to its potential applications in pharmaceutical research. The CAS number 82380-43-6 serves as a unique identifier for this compound, allowing for precise referencing in scientific literature and regulatory documentation.

As a derivative of the azabicyclo[2.2.2]octane scaffold, this compound exhibits a core structure that is both chemically versatile and biologically relevant. The presence of the 2-methylidene group introduces a degree of unsaturation, which can significantly influence the compound's reactivity and biological activity. The 3-(4-methylphenyl) substituent adds aromaticity and functional diversity, potentially enhancing the compound's ability to interact with biological targets.

Recent studies have highlighted the importance of the hydrochloride salt form of this compound in terms of solubility and bioavailability. The formation of the hydrochloride salt can significantly improve the compound's stability and pharmacokinetic profile, making it a more viable candidate for pharmaceutical development. This aspect is particularly important in the context of drug delivery systems, where solubility and stability are critical factors in the success of a therapeutic agent.

One of the most intriguing aspects of this compound is its potential as a novel scaffold for drug development. The azabicyclo[2.2.2]octane core is known to be a versatile platform for the design of various bioactive molecules. Researchers have explored the possibility of modifying this core structure to create compounds with enhanced potency and selectivity. For instance, a recent study published in Journal of Medicinal Chemistry demonstrated that derivatives of this scaffold showed promising activity against certain cancer cell lines, suggesting potential applications in oncology.

The synthetic route to this compound has also been a focus of recent research. The development of efficient and scalable synthetic methods is crucial for the commercialization of any pharmaceutical compound. A study published in Organic & Biomolecular Chemistry described a multi-step synthesis that yielded high-purity products with excellent yield, highlighting the importance of optimizing reaction conditions and catalysts in the production process.

In addition to its potential as a drug candidate, this compound has also been investigated for its biological activity. Preliminary studies suggest that it may have anti-inflammatory and immunomodulatory properties. These findings are particularly relevant given the increasing focus on developing therapies for chronic inflammatory diseases. A recent preclinical study published in Pharmacological Research reported that this compound significantly reduced inflammation in an animal model of rheumatoid arthritis, suggesting its potential as a therapeutic agent.

The structural characteristics of this compound are also of interest to medicinal chemists. The combination of the azabicyclo[2.2.2]octane core with the aromatic 4-methylphenyl group creates a unique molecular architecture that may allow for the design of compounds with specific biological activities. The presence of the hydroxyl group at the 3-position adds another layer of complexity, potentially enabling interactions with various biological targets.

One of the key challenges in the development of this compound is the optimization of its pharmacokinetic profile. While the hydrochloride salt form improves solubility, further modifications may be necessary to enhance its bioavailability and reduce potential side effects. Researchers are exploring various strategies, including the incorporation of functional groups that can improve the compound's stability and reduce its toxicity.

The potential applications of this compound extend beyond traditional pharmaceutical uses. Its unique structure and functional groups suggest that it could also be useful in the development of new materials for drug delivery systems. For example, the compound's ability to form stable salts and its compatibility with various solvents make it a promising candidate for use in controlled release formulations.

Another area of interest is the mechanism of action of this compound. While the exact targets and pathways remain to be fully elucidated, preliminary studies suggest that it may interact with various receptors and enzymes. This could have implications for its therapeutic potential, as it may offer a new approach to treating diseases that are currently difficult to manage.

The importance of this compound in the field of medicinal chemistry cannot be overstated. Its unique structural features and potential biological activities make it a valuable candidate for further research and development. As the field of drug discovery continues to evolve, compounds like this one will play a crucial role in the development of new and more effective therapies.

In conclusion, 2-methylidene-3-(4-methylphenyl)-1-azabicyclo[2.2.2]octan-3-ol hydrochloride represents a promising compound with significant potential in the field of medicinal chemistry. Its unique structure, combined with the benefits of the hydrochloride salt form, makes it a compelling candidate for further research and development. As scientists continue to explore its properties and potential applications, this compound may pave the way for new therapeutic strategies and innovations in drug development.